3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3-hydroxy-3-[3-(methoxymethyl)phenyl]propanenitrile
• InChI: InChI=1S/C11H13NO2/c1-14-8-9-3-2-4-10(7-9)11(13)5-6-12/h2-4,7,11,13H,5,8H2,1H3
• InChI Key: HZNVEYIHPHEHJS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(CC#N)O

Description

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile is an organic compound with the molecular formula C11H13NO2 It contains a hydroxyl group, a nitrile group, and a methoxymethyl-substituted phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-(methoxymethyl)benzaldehyde with malononitrile in the presence of a base, followed by hydrolysis and subsequent reduction to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or lithium aluminum hydride can be employed.

Substitution: Various nucleophiles can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an amine.

Substitution: Formation of derivatives with different functional groups.

Scientific Research Applications

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile involves its interaction with specific molecular targets. The hydroxyl and nitrile groups can participate in hydrogen bonding and other interactions with enzymes and receptors, potentially modulating their activity. The methoxymethyl group may influence the compound’s solubility and bioavailability .

Comparison with Similar Compounds

Similar Compounds

• 3-Hydroxy-3-(4-methoxyphenyl)propanenitrile
• 3-Hydroxy-3-(3-methylphenyl)propanenitrile
• 3-Hydroxy-3-(3-chlorophenyl)propanenitrile

Uniqueness

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile is unique due to the presence of the methoxymethyl group, which can significantly alter its chemical properties and reactivity compared to similar compounds.